Cas no 166115-46-4 (N1-(phthalazin-1-yl)propane-1,3-diamine dihydrochloride)

• Product Name: N1-(phthalazin-1-yl)propane-1,3-diamine dihydrochloride
• CAS No: 166115-46-4
• MF: C₁₁H₁₆Cl₂N₄
• MW: 275.177539825439
• CID: 6147762
• PubChem ID: 165951277
• Update Time: 2025-10-24

N1-(phthalazin-1-yl)propane-1,3-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N1-(phthalazin-1-yl)propane-1,3-diamine dihydrochloride
• N'-phthalazin-1-ylpropane-1,3-diamine;dihydrochloride
• 166115-46-4
• EN300-39852155

• Inchi： 1S/C11H14N4.2ClH/c12-6-3-7-13-11-10-5-2-1-4-9(10)8-14-15-11;;/h1-2,4-5,8H,3,6-7,12H2,(H,13,15);2*1H
• InChI Key： HZENQCJQXRBDBL-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(C1=C2C=CC=CC2=CN=N1)CCCN

Computed Properties

• Exact Mass: 274.0752019g/mol
• Monoisotopic Mass: 274.0752019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.8Ų

Additional information on N1-(phthalazin-1-yl)propane-1,3-diamine dihydrochloride

Introduction to N1-(phthalazin-1-yl)propane-1,3-diamine dihydrochloride (CAS No. 166115-46-4)

N1-(phthalazin-1-yl)propane-1,3-diamine dihydrochloride, a compound with the chemical identifier CAS No. 166115-46-4, represents a significant advancement in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and investigation. The structure of this molecule, featuring a phthalazin-1-yl substituent attached to a propane-1,3-diamine backbone, contributes to its unique chemical and pharmacological properties.

The pharmacological profile of N1-(phthalazin-1-yl)propane-1,3-diamine dihydrochloride has been extensively studied in recent years, revealing its potential as an inhibitor of various enzymatic pathways and as a modulator of cellular signaling cascades. One of the most notable areas of research has focused on its interaction with kinases, particularly those involved in cancer cell proliferation and survival. Preclinical studies have demonstrated that this compound can selectively inhibit certain kinases, leading to the disruption of tumor growth and progression.

In addition to its kinase inhibition properties, N1-(phthalazin-1-yl)propane-1,3-diamine dihydrochloride has shown promise in modulating inflammatory pathways. Chronic inflammation is a key factor in the pathogenesis of numerous diseases, including cardiovascular disorders and autoimmune conditions. The compound's ability to interfere with inflammatory mediators suggests its potential as a therapeutic agent in these contexts. Recent studies have highlighted its role in downregulating pro-inflammatory cytokines and chemokines, thereby reducing inflammation and associated tissue damage.

The development of N1-(phthalazin-1-yl)propane-1,3-diamine dihydrochloride also underscores the importance of structure-based drug design. The presence of the phthalazin ring system provides a scaffold that can be modified to enhance potency and selectivity. Computational modeling and molecular dynamics simulations have been instrumental in understanding how this compound interacts with its biological targets at the molecular level. These studies have provided valuable insights into the binding mechanism and have guided the optimization of the molecule's pharmacophore.

Another area of interest has been the compound's potential application in neurodegenerative diseases. Emerging evidence suggests that dysregulation of kinases and inflammatory pathways contributes to the progression of conditions such as Alzheimer's disease and Parkinson's disease. N1-(phthalazin-1-yl)propane-1,3-diamine dihydrochloride has been investigated for its ability to mitigate neuroinflammation and protect against neuronal damage. Preliminary findings indicate that it may enhance neuronal survival by inhibiting pro-apoptotic signaling pathways.

The synthesis of N1-(phthalazin-1-yl)propane-1,3-diamine dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the phthalazin moiety into the propane diamine backbone is achieved through nucleophilic substitution reactions or cross-coupling techniques. The final step involves salt formation with hydrochloric acid to stabilize the compound for further use in biological assays.

Quality control and analytical methods are critical for ensuring the consistency and reliability of N1-(phthalazin-1-yl)propane-1,3-diamine dihydrochloride in pharmaceutical applications. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly employed techniques for characterizing the compound's purity and structural integrity. These methods provide essential data for regulatory submissions and ensure that the compound meets stringent pharmaceutical standards.

The future prospects for N1-(phthalazin-1-yl)propane-1,3-diamine dihydrochloride are promising, with ongoing research aimed at expanding its therapeutic applications. Clinical trials are being planned to evaluate its efficacy in treating various diseases, including cancer and inflammatory disorders. Additionally, efforts are underway to develop novel derivatives with enhanced pharmacological properties through structure-based drug design approaches.

In conclusion, N1-(phthalazin-1-yl)propane-1,3-diamine dihydrochloride (CAS No. 166115-46-4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique chemical structure and biological activities make it a valuable tool for investigating kinase inhibition, inflammation modulation, and neurodegenerative diseases. As research continues to uncover new therapeutic applications for this molecule, it is poised to play a crucial role in advancing medical treatments for a variety of conditions.